2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
Overview
Description
2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid, also known as 2’,7’-difluorofluorescein, is a xanthene dye that is fluorescein bearing two fluoro substituents at positions 2’ and 7’. It has a role as a fluorochrome .
Molecular Structure Analysis
The molecular formula of this compound is C20H10F2O5. The InChI string, which represents the structure of the molecule, is InChI=1S/C20H10F2O5/c21-13-5-11-17(7-15(13)23)27-18-8-16(24)14(22)6-12(18)19(11)9-3-1-2-4-10(9)20(25)26/h1-8,23H,(H,25,26) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 368.3 g/mol. It has 2 hydrogen bond donors, 7 hydrogen bond acceptors, and 2 rotatable bonds. Its exact mass and monoisotopic mass are both 368.04962974 g/mol. It has a topological polar surface area of 83.8 Ų .Scientific Research Applications
Fluorescent Dye Synthesis
This compound is used as an intermediate in the synthesis of various fluorescent dyes . These dyes are widely used in biological and chemical research for imaging and detection purposes .
Bioconjugation
The compound is used in bioconjugation, a process where it is attached to proteins, antibodies, or other biomolecules for study or detection . This is particularly useful in fluorescence microscopy and flow cytometry .
Fluorinated Biarsenical Derivatives
It is used for the synthesis of 4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-2’,7’-difluoro-3’,6’-dihydroxyspiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one . These fluorinated biarsenical derivatives are used as probes .
Fluorescence Imaging
The compound is used in fluorescence imaging, a technique used to visualize cellular and sub-cellular structures in biological samples . The compound’s fluorescence properties make it ideal for this application .
Chemical Research
The compound is used in chemical research, particularly in the study of xanthenes . Its unique structure and properties make it a valuable tool in this field .
Biological Research
In biological research, the compound is used to study cellular processes . Its ability to bind to certain biomolecules and emit fluorescence allows researchers to track these processes in real time .
Pharmaceutical Research
The compound is used in pharmaceutical research, where it is used to study drug delivery and efficacy . Its fluorescence can be used to track the distribution and concentration of drugs in biological systems .
Environmental Monitoring
The compound’s fluorescence properties can be used in environmental monitoring . For example, it can be used to detect certain pollutants in water or soil by binding to them and emitting fluorescence .
Mechanism of Action
Target of Action
It is mentioned that this compound is used as an intermediate for the synthesis of fluorinated biarsenical derivatives , which are often used as probes in biochemical research .
Mode of Action
As an intermediate in the synthesis of fluorinated biarsenical derivatives , it may interact with its targets through the formation of covalent bonds during the synthesis process.
Biochemical Pathways
Given its role as an intermediate in the synthesis of fluorinated biarsenical derivatives , it may be involved in the pathways where these derivatives act as probes.
Result of Action
As an intermediate in the synthesis of fluorinated biarsenical derivatives , its effects may be indirectly observed through the actions of these derivatives.
Action Environment
It is worth noting that interactions with strong oxidizing agents may lead to combustion .
Future Directions
properties
IUPAC Name |
2-(2,7-difluoro-3-hydroxy-6-oxoxanthen-9-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H10F2O5/c21-13-5-11-17(7-15(13)23)27-18-8-16(24)14(22)6-12(18)19(11)9-3-1-2-4-10(9)20(25)26/h1-8,23H,(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGIRNWJSIRVFRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)F)O)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H10F2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901176465 |
Source
|
| Record name | Benzoic acid, 2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901176465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid | |
CAS RN |
913689-08-4 |
Source
|
| Record name | Benzoic acid, 2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=913689-08-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901176465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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